Cas no 1042559-23-8 (4-amino-4-4-(2-methylpropyl)phenylbutanoic acid)

• Product Name: 4-amino-4-4-(2-methylpropyl)phenylbutanoic acid
• CAS No: 1042559-23-8
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6160261
• PubChem ID: 43209167
• Update Time: 2025-06-26

4-amino-4-4-(2-methylpropyl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-4-(2-methylpropyl)phenylbutanoic acid
• AKOS005873441
• 1042559-23-8
• EN300-1838260
• 4-amino-4-[4-(2-methylpropyl)phenyl]butanoic acid

• Inchi： 1S/C14H21NO2/c1-10(2)9-11-3-5-12(6-4-11)13(15)7-8-14(16)17/h3-6,10,13H,7-9,15H2,1-2H3,(H,16,17)
• InChI Key： BMPWRNROJKFCAD-UHFFFAOYSA-N
• SMILES： OC(CCC(C1C=CC(=CC=1)CC(C)C)N)=O

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-4-4-(2-methylpropyl)phenylbutanoic acid

4-Amino-4-4-(2-Methylpropyl)phenylbutanoic Acid (CAS No. 1042559-23-8): An Overview of Its Structure, Properties, and Applications

4-Amino-4-4-(2-methylpropyl)phenylbutanoic acid (CAS No. 1042559-23-8) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as AMPPB, is characterized by its distinct structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and potential applications of 4-amino-4-4-(2-methylpropyl)phenylbutanoic acid.

Chemical Structure and Properties

The molecular formula of 4-amino-4-4-(2-methylpropyl)phenylbutanoic acid is C₁₆H₂₃NO₃, with a molecular weight of approximately 277.36 g/mol. The compound features a butanoic acid backbone with an amino group and a substituted phenyl ring. The presence of the 2-methylpropyl group on the phenyl ring adds to its structural complexity and influences its chemical behavior.

The physical properties of AMPPB include a melting point of around 150°C and a solubility profile that allows it to dissolve in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties make it suitable for various experimental conditions in laboratory settings.

Synthesis Methods

The synthesis of 4-amino-4-4-(2-methylpropyl)phenylbutanoic acid can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 4-(2-methylpropyl)benzaldehyde with an appropriate amine followed by reduction and subsequent carboxylation steps. Another approach involves the coupling of 4-(2-methylpropyl)phenylacetic acid with an amino acid derivative using coupling reagents such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate).

Biological Activities and Potential Applications

AMPPB has been the subject of numerous studies due to its potential biological activities. Recent research has shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents for inflammatory diseases. Studies have demonstrated that AMPPB can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential role in modulating immune responses.

In addition to its anti-inflammatory effects, AMPPB has also been investigated for its neuroprotective properties. Preclinical studies have indicated that this compound can protect neurons from oxidative stress-induced damage, which is a key factor in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind these neuroprotective effects is thought to involve the activation of antioxidant pathways and the inhibition of apoptosis.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing AMPPB into clinical trials. Several phase I trials are currently underway to evaluate the safety and tolerability of this compound in human subjects. Early data from these trials have shown that AMPPB is well-tolerated at various dose levels, with no significant adverse effects reported.

If these initial trials prove successful, further phase II and III trials will be conducted to assess the efficacy of AMPPB in treating specific inflammatory and neurodegenerative conditions. The ultimate goal is to develop a safe and effective therapeutic agent that can improve the quality of life for patients suffering from these debilitating diseases.

Safety Considerations

Safety is a critical aspect in the development of any new pharmaceutical compound. Extensive toxicological studies have been conducted on AMPPB, including assessments of acute toxicity, genotoxicity, and long-term toxicity. These studies have shown that AMPPB exhibits low toxicity at therapeutic doses, making it a viable candidate for further clinical development.